6-Amino-8-(2,4-diethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,4-diethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303966-92-9
VCID:
VC0459167
InChI:
InChI=1S/C25H29N5O2/c1-4-10-30-11-9-18-20(13-26)24(29)25(15-27,16-28)23(21(18)14-30)19-8-7-17(31-5-2)12-22(19)32-6-3/h7-9,12,21,23H,4-6,10-11,14,29H2,1-3H3/t21-,23+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)OCC)OCC
Molecular Formula:
C25H29N5O2
Molecular Weight:
431.5g/mol
6-Amino-8-(2,4-diethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 303966-92-9
Main Products
VCID: VC0459167
Molecular Formula: C25H29N5O2
Molecular Weight: 431.5g/mol
| CAS No. | 303966-92-9 |
|---|---|
| Product Name | 6-Amino-8-(2,4-diethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C25H29N5O2 |
| Molecular Weight | 431.5g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,4-diethoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H29N5O2/c1-4-10-30-11-9-18-20(13-26)24(29)25(15-27,16-28)23(21(18)14-30)19-8-7-17(31-5-2)12-22(19)32-6-3/h7-9,12,21,23H,4-6,10-11,14,29H2,1-3H3/t21-,23+/m0/s1 |
| Standard InChIKey | GIBZLEFMKPPHRD-JTHBVZDNSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)OCC)OCC |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)OCC)OCC |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)OCC)OCC |
| PubChem Compound | 6547621 |
| Last Modified | Nov 11 2021 |
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